molecular formula C12H11NO3S B8373905 4-(3-Amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid

4-(3-Amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid

Cat. No.: B8373905
M. Wt: 249.29 g/mol
InChI Key: CQTMNFPHXCCOLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NO3S

Molecular Weight

249.29 g/mol

IUPAC Name

4-(3-amino-2-methoxyphenyl)thiophene-2-carboxylic acid

InChI

InChI=1S/C12H11NO3S/c1-16-11-8(3-2-4-9(11)13)7-5-10(12(14)15)17-6-7/h2-6H,13H2,1H3,(H,14,15)

InChI Key

CQTMNFPHXCCOLC-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=C1N)C2=CSC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(3-Nitro-2-methoxy-phenyl)-thiophene-2-carboxylic acid 19a (400 mg, 1.45 mmol) was dissolved in 30 mL of ethyl acetate followed by addition of 100 mg of palladium on carbon (10%) and ammonium formate (360 mg, 5.8 mmol). The mixture was heated to reflux for 3 hours. The mixture was filtered and concentrated under reduced pressure to obtain the title compound 4-(3-amino-2-methoxy-phenyl)-thiophene-2-carboxylic acid 19b (410 mg) as a brown oil, which was directly used in the next step.
Name
4-(3-Nitro-2-methoxy-phenyl)-thiophene-2-carboxylic acid
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
360 mg
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
catalyst
Reaction Step Two

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